Cas no 291543-10-7 (3-Nitro-1-nitromethyl-1H-[1,2,4]triazole)

• Product Name: 3-Nitro-1-nitromethyl-1H-[1,2,4]triazole
• CAS No: 291543-10-7
• MF: C₃H₃N₅O₄
• MW: 173.087019205093
• CID: 2839502
• Update Time: 2023-08-07

3-Nitro-1-nitromethyl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1-nitromethyl-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 3-nitro-1-(nitromethyl)-
• 3-Nitro-1,2,4-triazolyl-1-nitromethane
• 3-nitro-1-nitromethyl-1,2,4-1h-triazole
• 3-Nitro-1-nitromethyl-1H-1,2,4-triazole
• 1-(Nitromethyl)-3-nitro-1H-1,2,4-triazole

• Inchi： 1S/C3H3N5O4/c9-7(10)2-6-1-4-3(5-6)8(11)12/h1H,2H2
• InChI Key： CFOHRKOGLRGZBE-UHFFFAOYSA-N
• SMILES： [O-][N+](CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: -0.5
• Topological Polar Surface Area: 122